molecular formula C9H13F3O B8486024 4-(3,3,3-Trifluoropropyl)cyclohexanone

4-(3,3,3-Trifluoropropyl)cyclohexanone

Cat. No.: B8486024
M. Wt: 194.19 g/mol
InChI Key: SGDYDVUVWPKBHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,3,3-Trifluoropropyl)cyclohexanone is a useful research compound. Its molecular formula is C9H13F3O and its molecular weight is 194.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13F3O

Molecular Weight

194.19 g/mol

IUPAC Name

4-(3,3,3-trifluoropropyl)cyclohexan-1-one

InChI

InChI=1S/C9H13F3O/c10-9(11,12)6-5-7-1-3-8(13)4-2-7/h7H,1-6H2

InChI Key

SGDYDVUVWPKBHQ-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)CCC1CCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

35.6 g of 4-(3,3,3-trifluoropropyl)cyclohexanol were dissolved in 600 ml of acetone and 37 ml of water and mixed with 69 ml of Jones reagent. The mixture was stirred at room temperature for 24 h, mixed with 9 ml of isopropanol and 24 g of sodium hydrogen carbonate, the precipitate was filtered off and the residue was taken up in saturated aqueous sodium chloride. The mixture was extracted with ether and the combined ether phases were washed with water, dried and concentrated. Chromatography over silica gel (petroleum ether/ethyl acetate=3:1) gave the title product as a colourless oil.
Name
4-(3,3,3-trifluoropropyl)cyclohexanol
Quantity
35.6 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
37 mL
Type
reactant
Reaction Step Two
Name
Jones reagent
Quantity
69 mL
Type
reactant
Reaction Step Two
Quantity
24 g
Type
reactant
Reaction Step Three
Quantity
9 mL
Type
solvent
Reaction Step Three

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